2-Fluoro-5-(trifluoromethyl)phenylacetic acid
Overview
Description
“2-Fluoro-5-(trifluoromethyl)phenylacetic acid” is a chemical compound with the molecular formula C9H7F3O2 . It appears as white crystals or crystalline powder .
Molecular Structure Analysis
The molecular structure of “2-Fluoro-5-(trifluoromethyl)phenylacetic acid” can be represented by the SMILES stringOC(=O)Cc1ccccc1C(F)(F)F . Chemical Reactions Analysis
While specific chemical reactions involving “2-Fluoro-5-(trifluoromethyl)phenylacetic acid” are not available, similar compounds like “2-Fluoro-5-(trifluoromethyl)phenylboronic acid” have been used in selective rhodium-catalyzed conjugate addition reactions .Physical And Chemical Properties Analysis
“2-Fluoro-5-(trifluoromethyl)phenylacetic acid” is a white crystalline powder . It has a molecular weight of 204.15 g/mol .Scientific Research Applications
Synthesis of Antithrombotic Agents
2-Fluoro-5-(trifluoromethyl)phenylacetic acid: has been utilized in the synthesis of potential antithrombotic agents . These agents are crucial in preventing the formation of blood clots, which can lead to strokes and heart attacks. The compound’s unique structure may contribute to the development of more effective antithrombotic medications.
Lipoxygenase Inhibitors
The compound is also involved in the creation of lipoxygenase inhibitors . Lipoxygenases are enzymes that play a significant role in the metabolism of fatty acids, and their inhibition can be beneficial in treating inflammatory diseases and cancer.
Medicinal Chemistry
Due to the presence of trifluoromethyl groups, 2-Fluoro-5-(trifluoromethyl)phenylacetic acid exhibits interesting properties such as lipophilicity and metabolic stability. These characteristics make it a potential candidate for drug development, especially in designing molecules with improved pharmacokinetic profiles.
Functionalization via Lithiation
The compound serves as a reactant for functionalization through lithiation processes . Lithiation is a method used to introduce functional groups into aromatic compounds, which is a fundamental step in the synthesis of complex organic molecules.
Rhodium-Catalyzed Conjugate Addition Reactions
It is used in selective rhodium-catalyzed conjugate addition reactions . This application is significant in the field of organic synthesis, where the introduction of fluorinated compounds can lead to molecules with unique reactivity and biological activity.
Antitumor Agents
2-Fluoro-5-(trifluoromethyl)phenylacetic acid: is a precursor in the preparation of inhibitors of kinesin spindle protein (KSP) . KSP inhibitors have potential use as antitumor agents, offering a novel approach to cancer therapy by disrupting cell division in cancer cells.
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been known to target the respiratory system .
Mode of Action
It’s known that similar compounds can undergo reactions at the benzylic position, including free radical bromination and nucleophilic substitution .
Biochemical Pathways
It’s known that similar compounds can undergo functionalization via lithiation and reaction with electrophiles .
Result of Action
Similar compounds have been used in the preparation of inhibitors of kinesin spindle protein (ksp) for potential use as antitumor agents .
properties
IUPAC Name |
2-[2-fluoro-5-(trifluoromethyl)phenyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F4O2/c10-7-2-1-6(9(11,12)13)3-5(7)4-8(14)15/h1-3H,4H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIVIPAUIJVTMGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)CC(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30372161 |
Source
|
| Record name | [2-Fluoro-5-(trifluoromethyl)phenyl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30372161 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-5-(trifluoromethyl)phenylacetic acid | |
CAS RN |
220227-66-7 |
Source
|
| Record name | [2-Fluoro-5-(trifluoromethyl)phenyl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30372161 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 220227-66-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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